Cas no 35951-50-9 (Spiro[4.5]decane-6-carboxaldehyde,8-hydroxy-10-methyl-2-(1-methylethenyl)-, (2R,5S,6S,8S,10R)-)

• Product Name: Spiro[4.5]decane-6-carboxaldehyde,8-hydroxy-10-methyl-2-(1-methylethenyl)-, (2R,5S,6S,8S,10R)-
• CAS No: 35951-50-9
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 312590
• PubChem ID: 442383
• Update Time: 2025-04-19

Spiro[4.5]decane-6-carboxaldehyde,8-hydroxy-10-methyl-2-(1-methylethenyl)-, (2R,5S,6S,8S,10R)- Chemical and Physical Properties

Names and Identifiers

• Spiro[4.5]decane-6-carboxaldehyde,8-hydroxy-10-methyl-2-(1-methylethenyl)-, (2R,5S,6S,8S,10R)-
• (3R,5S,6R,8S,10S)-8-hydroxy-6-methyl-3-prop-1-en-2-ylspiro[4.5]decane-10-carbaldehyde
• (2R,5S,6S,8S,10R)-8-Hydroxy-10-methyl-2-(prop-1-en-2-yl)spiro[4.5]decane-6-carbaldehyde
• CHEMBL2270658
• SPIRO(4.5)DECANE-6-CARBOXALDEHYDE, 8-HYDROXY-10-METHYL-2-(1-METHYLETHENYL)-, (5S-(5.ALPHA.(S*),6.BETA.,8.BETA.,10.BETA.))-
• 35951-50-9
• DTXSID80957361
• Q27103322
• 8-hydroxy-10-methyl-2-(prop-1-en-2-yl)spiro[4.5]decane-6-carbaldehyde
• C09700
• SPIRO(4.5)DECANE-6-CARBOXALDEHYDE, 8-HYDROXY-10-METHYL-2-(1-METHYLETHENYL)-, (2R,5S,6S,8S,10R)-
• Spiro(4.5)decane-6-carboxaldehyde, 8-hydroxy-10-methyl-2-(1-methylethenyl)-, (5S-(5alpha(S*),6beta,8beta,10beta))-
• UNII-SIC6883O43
• SIC6883O43
• SCHEMBL1835086
• CHEBI:27774
• Lubimin
• (2R,5S,6S,8S,10R)-8-hydroxy-2-isopropenyl-10-methylspiro[4.5]decane-6-carbaldehyde

• Inchi： 1S/C15H24O2/c1-10(2)12-4-5-15(8-12)11(3)6-14(17)7-13(15)9-16/h9,11-14,17H,1,4-8H2,2-3H3/t11-,12-,13-,14+,15+/m1/s1
• InChI Key： CEVNHRPKRNTGKO-ZSAUSMIDSA-N
• SMILES： O[C@@H]1C[C@H](C=O)[C@]2(CC[C@@H](C(=C)C)C2)[C@H](C)C1

Computed Properties

• Exact Mass: 236.17772
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids